![molecular formula C20H24N2O4 B279549 N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide](/img/structure/B279549.png)
N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide
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Overview
Description
N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide, also known as MPAA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzamides and has been shown to exhibit strong anti-inflammatory and analgesic properties.
Mechanism of Action
The mechanism of action of N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the subsequent reduction in the production of prostaglandins, which are known to play a key role in the inflammatory response. This compound has also been shown to inhibit the production of nitric oxide, which is another important mediator of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit strong anti-inflammatory and analgesic properties, and has been shown to be effective in reducing inflammation and pain in animal models of arthritis and colitis. It has also been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide in lab experiments is its strong anti-inflammatory and analgesic properties, which make it a useful tool for studying the mechanisms of inflammation and pain. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide. One area of interest is the development of more effective and efficient methods for synthesizing the compound. Another area of interest is the exploration of its potential therapeutic applications in other inflammatory disorders, such as asthma and multiple sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide involves several steps, including the reaction of 2-methylphenol with acetic anhydride to form 2-acetoxy-5-methylphenol, which is then reacted with 4-aminosalicylic acid to form 2-methoxy-4-(2-methylphenoxy)benzoic acid. This compound is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-methylpropanamide to form this compound.
Scientific Research Applications
N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory disorders such as arthritis and colitis. It has been shown to exhibit strong anti-inflammatory and analgesic properties, and has been shown to be effective in reducing inflammation and pain in animal models of these disorders.
Properties
Molecular Formula |
C20H24N2O4 |
---|---|
Molecular Weight |
356.4 g/mol |
IUPAC Name |
N-[2-methoxy-4-[[2-(2-methylphenoxy)acetyl]amino]phenyl]-2-methylpropanamide |
InChI |
InChI=1S/C20H24N2O4/c1-13(2)20(24)22-16-10-9-15(11-18(16)25-4)21-19(23)12-26-17-8-6-5-7-14(17)3/h5-11,13H,12H2,1-4H3,(H,21,23)(H,22,24) |
InChI Key |
NHNXDQIUCCQDNZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1OCC(=O)NC2=CC(=C(C=C2)NC(=O)C(C)C)OC |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NC2=CC(=C(C=C2)NC(=O)C(C)C)OC |
Origin of Product |
United States |
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